![molecular formula C10H8ClF3O B3042878 3-Chloro-4,4,4-trifluoro-2-phenylbutanal CAS No. 680215-46-7](/img/structure/B3042878.png)
3-Chloro-4,4,4-trifluoro-2-phenylbutanal
Overview
Description
“3-Chloro-4,4,4-trifluoro-2-phenylbutanal” is a synthetic compound with potential applications in various scientific and industrial fields. It has a molecular formula of C10H8ClF3O and an average mass of 236.618 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl group attached to a butanal group with three fluorine atoms and one chlorine atom . The presence of the trifluoro group and the phenyl group may contribute to the compound’s reactivity and potential applications.Mechanism of Action
The mechanism of action of 3-Chloro-4,4,4-trifluoro-2-phenylbutanalO is not well understood. However, it is believed to act as an electrophilic reagent, reacting with nucleophiles such as amines and alcohols to form imines and oximes, respectively. It has also been shown to undergo reduction to form the corresponding alcohol, 3-Chloro-4,4,4-trifluoro-2-phenylbutanal2OH.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 3-Chloro-4,4,4-trifluoro-2-phenylbutanalO. However, it has been shown to have low toxicity in animal studies, suggesting that it may be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
3-Chloro-4,4,4-trifluoro-2-phenylbutanalO has several advantages for use in laboratory experiments. It is a stable compound that can be easily handled and stored. It is also soluble in most organic solvents, making it easy to work with in various reaction conditions. However, its limited availability and high cost may be a limitation for some researchers.
Future Directions
There are several future directions for research involving 3-Chloro-4,4,4-trifluoro-2-phenylbutanalO. One possible direction is to explore its potential as a reagent in the preparation of chiral compounds. Another direction is to investigate its potential as a starting material for the preparation of new pharmaceuticals and agrochemicals. Additionally, further studies are needed to understand its mechanism of action and its potential biochemical and physiological effects.
Scientific Research Applications
3-Chloro-4,4,4-trifluoro-2-phenylbutanalO has been used in various scientific research applications due to its unique properties. It has been used as a reagent in organic synthesis, particularly in the preparation of chiral compounds. It has also been used as a starting material for the preparation of other compounds, including pharmaceuticals and agrochemicals.
properties
IUPAC Name |
3-chloro-4,4,4-trifluoro-2-phenylbutanal | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClF3O/c11-9(10(12,13)14)8(6-15)7-4-2-1-3-5-7/h1-6,8-9H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULILMOLQLRJVLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C=O)C(C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClF3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.